N-(3,4-dimethoxyphenethyl)-2-(5-(furan-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C19H20N2O5/c1-23-15-6-5-13(10-17(15)24-2)7-8-20-19(22)12-14-11-18(26-21-14)16-4-3-9-25-16/h3-6,9-11H,7-8,12H2,1-2H3,(H,20,22)
• InChI Key: NROWWWFQKFJADX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CC2=NOC(=C2)C3=CC=CO3)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-(5-(furan-2-yl)isoxazol-3-yl)acetamide, also known as DOF or DOF acetamide, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DOF belongs to the class of isoxazole-based compounds and has been found to exhibit promising pharmacological properties in various preclinical studies.

Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Derivatives

• Corrosion Inhibitors : A study highlighted the synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and their derivatives of isoxazolidine and isoxazoline through 1,3-dipolar cycloaddition reactions. These compounds demonstrated promising corrosion prevention efficiencies in both acidic and mineral oil mediums, hinting at potential applications for structurally related compounds in corrosion inhibition (Yıldırım & Çetin, 2008).

• Biological Activity : Another research effort synthesized a compound structurally related to the one , focusing on its crystal structure and biological activities. The study indicated moderate herbicidal and fungicidal activities, suggesting potential agricultural applications for similar compounds (Hu Jingqian et al., 2016).

Potential Applications in Materials Science

• Photochemical Reactivities : An exploration into the photochemical reactivities of O-acetylated (3',5'-dimethoxyphenyl)heteroaryl acyloin derivatives proposed a method for installing a benzofuran moiety to the conjugated backbone. This study suggests applications in materials science, particularly in developing solution-processed organic field-effect transistors with semiconducting properties (Bisht et al., 2018).

Therapeutic Research

• Antimicrobial Activity : Research on 2-[(arylalkyl)guanidino]-4-[(5-acetamidomethyl)furan-2-yl]thiazoles demonstrated potent antimicrobial activity against Helicobacter pylori, along with H2 antagonist and gastric antisecretory activities. This highlights the potential therapeutic applications of structurally related compounds in treating bacterial infections and associated conditions (Katsura et al., 1999).

Antitumor Activity

• Cytotoxic Evaluation : A study on β-aryl-α-dimethoxyphosphoryl-γ-lactams derived from reactions involving furan indicated cytotoxic activity towards certain cancer cell lines. This points to the possible use of related compounds in cancer research and therapy (Çınar et al., 2017).